Cas no 38667-10-6 (3,3,5,5-tetramethylcyclopentene)

3,3,5,5-tetramethylcyclopentene structure
38667-10-6 structure
Product Name:3,3,5,5-tetramethylcyclopentene
CAS No:38667-10-6
MF:C9H16
MW:124.223342895508
CID:1491108
PubChem ID:520917
Update Time:2025-04-21

3,3,5,5-tetramethylcyclopentene Chemical and Physical Properties

Names and Identifiers

    • 3,3,5,5-tetramethylcyclopentene
    • AG-F-36325
    • 3,3,5,5-Tetramethyl-1-cyclopentene
    • 3,3,5,5-Tetramethylcyclopenten
    • AC1LAUVE
    • KB-27957
    • 1,1,3,3-Tetramethyl-cyclopenten-(4)
    • CTK4I0291
    • 3,.3,5,5-TETRAMETHYLCYCLOPENTENE
    • DB-356559
    • 3,3,5,5-Tetramethyl-1-cyclopentene #
    • 3,3,5,5-tetramethylcyclopent-1-ene
    • FCJMCOVEXBZEMH-UHFFFAOYSA-N
    • AKOS006271516
    • DTXSID00334493
    • 38667-10-6
    • NS00095934
    • Cyclopentene, 3,3,5,5-tetramethyl-
    • Inchi: 1S/C9H16/c1-8(2)5-6-9(3,4)7-8/h5-6H,7H2,1-4H3
    • InChI Key: FCJMCOVEXBZEMH-UHFFFAOYSA-N
    • SMILES: C1(C)(C)C=CC(C)(C)C1

Computed Properties

  • Exact Mass: 124.12500
  • Monoisotopic Mass: 124.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.99870

3,3,5,5-tetramethylcyclopentene Customs Data

  • HS CODE:2902199090
  • Customs Data:

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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